![molecular formula C20H16FN5O4 B2742781 2-(2,3-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide CAS No. 898421-84-6](/img/structure/B2742781.png)
2-(2,3-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,3-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide, also known as DFMO, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DFMO belongs to the class of purine analogs and has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Complex Molecules : This compound is used in the synthesis of complex molecules such as carboxamides and fluorene derivatives. For example, Sailaja Rani Talupur et al. (2021) discuss the synthesis of tetrazol-thiophene-2-carboxamides, which are synthesized by condensing a related compound with phenyl phosphoro dichloridates (Talupur, Satheesh, & Chandrasekhar, 2021).
Polyamide Synthesis : This compound is integral in the synthesis of new polyamides, as explored by S. Hsiao et al. (1999). They used related compounds in synthesizing diphenylfluorene-based aromatic polyamides, demonstrating the flexibility and adaptability of these compounds in creating novel materials (Hsiao, Yang, & Lin, 1999).
Biomedical Applications
Drug Development : This type of compound has potential applications in drug development, as indicated by the research on adenosine deaminase-activated anti-HIV prodrugs by J. Driscoll et al. (1995). They synthesized a series of amino analogs of related purines for potential use in HIV treatment (Driscoll, Siddiqui, Ford, Kelley, Roth, Mitsuya, Tanaka, & Marquez, 1995).
Antibacterial Agents : The research by H. Egawa et al. (1984) on pyridonecarboxylic acids demonstrates the antibacterial properties of compounds structurally similar to 2-(2,3-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide. These compounds are synthesized for their potent antibacterial activities (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).
Material Science Applications
- Polyamide Properties : The work of S. Hsiao et al. (2000) on ortho-linked polyamides showcases the application of related compounds in enhancing the properties of polyamides, including solubility and thermal stability, making them suitable for advanced material applications (Hsiao, Yang, & Chen, 2000).
properties
IUPAC Name |
2-(2,3-dimethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O4/c1-29-13-9-5-6-10(16(13)30-2)18-23-14(17(22)27)15-19(25-18)26(20(28)24-15)12-8-4-3-7-11(12)21/h3-9H,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEWODRQVMKCGCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.